Cas no 2680690-32-6 (benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate)

• Product Name: benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate
• CAS No: 2680690-32-6
• MF: C₁₅H₁₄BrFN₂O₂
• MW: 353.186266422272
• CID: 5620724
• PubChem ID: 165926310
• Update Time: 2025-06-12

benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680690-32-6
• benzyl N-[(6-bromo-3-fluoro-5-methylpyridin-2-yl)methyl]carbamate
• EN300-28298841
• benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate

• Inchi： 1S/C15H14BrFN2O2/c1-10-7-12(17)13(19-14(10)16)8-18-15(20)21-9-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H,18,20)
• InChI Key： CTLYHAHGPQAJRO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(CNC(=O)OCC2C=CC=CC=2)=N1)F

Computed Properties

• Exact Mass: 352.02227g/mol
• Monoisotopic Mass: 352.02227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate

Introduction to Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate (CAS No. 2680690-32-6)

Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate, a compound with the chemical formula C₁₄H₁₄BrF₂N₂O₂, is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680690-32-6, belongs to a class of pyridine derivatives that exhibit promising biological activities. The structural features of this molecule, particularly its benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate moiety, make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The pyridine core of Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate is a crucial component that contributes to its unique chemical and biological properties. Pyridine derivatives are well-known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a bromine atom at the 6-position and a fluoro substituent at the 3-position enhances the molecule's interactions with biological targets, making it an attractive scaffold for medicinal chemistry.

In recent years, there has been growing interest in developing novel carbamate-based compounds due to their potential as bioactive molecules. The carbamate functional group in Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate plays a significant role in modulating the compound's pharmacokinetic properties. Carbamates are known for their ability to form stable amide bonds, which can improve drug solubility and bioavailability. This characteristic makes them particularly useful in the design of orally active drugs.

The benzyl group attached to the carbamate moiety in this compound adds another layer of complexity and functionality. Benzyl groups are often used in pharmaceuticals to enhance lipophilicity and improve membrane permeability. This can be particularly beneficial when designing drugs that need to cross biological membranes to reach their target sites. Additionally, the benzyl group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The fluorine atom at the 3-position of the pyridine ring in Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate is strategically positioned to interact with biological targets through dipole-dipole interactions and hydrogen bonding. Fluorinated compounds are known for their enhanced metabolic stability and improved binding affinity, which can lead to more effective therapeutic agents.

The methyl group at the 5-position of the pyridine ring adds another dimension to the compound's structure. Methyl groups are often introduced into molecules to influence their electronic properties and steric hindrance. In this context, the methyl group can help optimize the compound's binding affinity by adjusting the shape and electronic distribution around the active site of potential biological targets.

In terms of synthetic chemistry, Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate represents a challenging yet rewarding target for organic chemists. The synthesis involves multiple steps, including bromination, fluorination, and carbamate formation. Each step requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis may be employed to construct the complex pyridine core efficiently.

The biological activity of Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate has been explored in several preclinical studies. These studies have shown that the compound exhibits promising effects on various biological pathways. For instance, preliminary data suggest that it may have inhibitory activity against certain enzymes involved in cancer progression. Additionally, it has shown potential as an anti-inflammatory agent by modulating immune responses.

The development of new therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate is currently undergoing further investigation in both cellular and animal models to assess its potential as a drug candidate. These studies aim to provide a clearer understanding of its mechanism of action and identify any potential side effects or toxicities.

The importance of computational methods in drug discovery cannot be overstated. Molecular modeling and computer simulations are being used extensively to predict the interactions between Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-yl)methylcarbamate and its target proteins. These computational approaches can help guide experimental design and optimize lead compounds for better pharmacological profiles.

In conclusion, Benzyl N-(6-bromo-3-fluoro-5-methylpyridin-2-ylmethylcarbamate (CAS No. 2680690-32) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. With ongoing studies exploring its biological activity and synthetic feasibility, this molecule represents an exciting opportunity for innovation in drug discovery.